Amidephrine hydrochloride

• CAS: 25952-68-5
• Molecular Formula: C10H17ClN2O3S
• Molecular Weight: 280.77 g/mol
• InChI: InChI=1S/C10H16N2O3S.ClH/c1-11-7-10(13)8-4-3-5-9(6-8)12-16(2,14)15;/h3-6,10-13H,7H2,1-2H3;1H
• InChIKey: KROFTUPDCYHRPV-UHFFFAOYSA-N

Amidephrine Hydrochloride: Pharmacological Identity

Amidephrine hydrochloride (CAS 25952-68-5) is the hydrochloride salt of the (−)-enantiomer of amidephrine, a synthetic phenethylamine derivative distinguished by a methylsulfonamido substituent at the meta position of the benzene ring [1]. It functions as a selective α1-adrenoceptor (AR) agonist and is classified as a sympathomimetic vasoconstrictor and topical nasal decongestant [2]. Unlike its closest structural analog phenylephrine — which bears a meta-hydroxy group — amidephrine's methylsulfonamido moiety confers a distinct pharmacological fingerprint: enhanced α1/α2 selectivity, reduced β-adrenoceptor stimulant activity, emergence of weak β-blocking properties, and attenuated mucosal irritation [3]. The compound has been characterized as a full agonist at α1A/1L-AR subtypes in recombinant human receptor assays and demonstrates the ability to discriminate between distinct α1-adrenoceptor recognition sites in radioligand binding studies [4][5]. These properties make amidephrine hydrochloride a non-interchangeable pharmacological tool and reference standard where α1-subtype resolution, reduced β-off-target activity, or tissue-specific functional profiling is required.

α1 Selective α1-adrenoceptor agonist, no α2/β activity

Full Full agonist at α1A/1L-AR, supports efficacy calibration

Discrim Discriminates α1 binding site subpopulations in radioligand assays

Ref Research reference standard for α1-subtype functional profiling

• [1] FDA Global Substance Registration System. AMIDEPHRINE HYDROCHLORIDE, (−)-. UNII: 3CWS3B755Y. CAS: 25952-68-5. View Source
• [2] Wikipedia. Amidephrine. Accessed 2024. View Source
• [3] Dungan KW, Lish PM. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4:1-16. doi:10.1016/0028-3908(65)90038-9. View Source
• [4] Gever JR, O'Yang C, et al. Pharmacological characteristics of Ro 115-1240, a selective alpha1A/1L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU Int. 2004;93(1):162-170. doi:10.1111/j.1464-410x.2004.04577.x. View Source
• [5] Hanft G, Gross G, et al. Alpha 1-adrenoceptors: the ability of various agonists and antagonists to discriminate between two distinct [3H]prazosin binding sites. J Pharm Pharmacol. 1989;41(10):714-716. doi:10.1111/j.2042-7158.1989.tb06348.x. View Source

Amidephrine Hydrochloride: Why Substitutes Are Inadequate

Amidephrine's pharmacological identity is determined by its meta-methylsulfonamido substituent, which fundamentally alters receptor selectivity, intrinsic efficacy, hemodynamic mechanism, and tissue irritation profile relative to in-class α1-agonists [1]. Phenylephrine — the closest structural analog — retains significant β-adrenoceptor activity at higher concentrations, whereas amidephrine eliminates α2 activity entirely and exhibits reduced β-stimulant action alongside emergent weak β-blockade [2][3]. Methoxamine, while also α1-selective, shows a different rank order of inotropic effectiveness and chronotropic potency [4]. SK&F-89748 demonstrates divergent efficacy in suppressing ingestive behavior, being less potent for water intake suppression [5]. The α1A/1L partial agonist Ro 115-1240 produces only one-third the urethral tension of amidephrine without affecting blood pressure, whereas amidephrine serves as the full-agonist reference standard for α1A/1L-mediated cardiovascular responses [6]. These quantitative divergences mean that substituting any of these compounds for amidephrine hydrochloride will yield non-equivalent receptor activation profiles, confounding experimental interpretation and cross-study reproducibility.

vs Phenylephrine Retains α2/β activity which may confound α1-specific functional interpretation and add off-target chronotropic effects.

vs B-HT 933 α2-mediated peripheral resistance pressor mechanism shifts hemodynamic endpoint profile compared to amidephrine's cardiac output-driven response.

vs Ro 115-1240 Partial agonist shows reduced urethral tension and lacks the cardiovascular response profile of the full agonist, complicating efficacy standardization.

• [1] Dungan KW, Lish PM. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4:1-16. doi:10.1016/0028-3908(65)90038-9. View Source
• [2] Vizi ES, Ludvig N. (−)-Amidephrine, a selective agonist for α1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-381. doi:10.1016/0014-2999(83)90161-9. View Source
• [3] Flavahan NA, McGrath JC. α1-Adrenoceptor activation can increase heart rate directly or decrease it indirectly through parasympathetic activation. Br J Pharmacol. 1981;73(3):593-595. View Source
• [4] Williamson KL, Broadley KJ. Characterization of the alpha-adrenoceptors mediating positive inotropy of rat left atria by use of selective agonists and antagonists. Arch Int Pharmacodyn Ther. 1987;285(2):181-198. PMID: 2883945. View Source
• [5] Morien A, McMahon L, Wellman PJ. Effects on food and water intake of the α1-adrenoceptor agonists amidephrine and SK&F-89748. Life Sci. 1993;53(2):169-174. doi:10.1016/0024-3205(93)90664-O. View Source
• [6] Gever JR, O'Yang C, et al. Pharmacological characteristics of Ro 115-1240, a selective alpha1A/1L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU Int. 2004;93(1):162-170. doi:10.1111/j.1464-410x.2004.04577.x. View Source

Amidephrine Hydrochloride: Comparator Evidence

Exclusive α1-Selectivity vs. Phenylephrine

In the isolated rat vas deferens preparation, (−)-amidephrine demonstrated exclusive agonist activity at α1-adrenoceptors and failed to exert any detectable effect on α2-adrenoceptors [1]. By contrast, phenylephrine — the closest structural congener — retains measurable α2-adrenoceptor and β-adrenoceptor activity, with a portion of its chronotropic response being β-mediated [2]. The α1-adrenoceptor antagonists prazosin (pA₂ 8.19 and 8.48) and E-643 (pA₂ 8.36 and 8.25) competitively inhibited both (−)-amidephrine and (−)-phenylephrine with Schild plot slopes not significantly different from 1, confirming a common α1-receptor site of action; however, only amidephrine achieved this without measurable α2 engagement [1].

α1-Selectivity vs Phenylephrine

Head-to-head

Amidephrine: no α2 effect; Phenylephrine: α2/β activity

Supports α1-only response interpretation

Rat vas deferens; prazosin pA₂ 8.19–8.48

Evidence Dimension	α2-adrenoceptor agonist activity
Target Compound Data	No effect on α2-adrenoceptors (undetectable)
Comparator Or Baseline	Phenylephrine: retains α2- and β-adrenoceptor activity; part of chronotropic response is β-mediated
Quantified Difference	Qualitative absence of α2 activity for amidephrine vs. measurable α2/β activity for phenylephrine
Conditions	Isolated rat vas deferens; (−)-enantiomer of amidephrine; prazosin pA₂ 8.19-8.48; E-643 pA₂ 8.25-8.36

Why This Matters

Amidephrine provides a cleaner pharmacological signal for isolating α1-mediated responses without the confounding α2 or β components inherent to phenylephrine, making it the superior tool for α1-subtype functional dissection.

• [1] Vizi ES, Ludvig N. (−)-Amidephrine, a selective agonist for α1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-381. doi:10.1016/0014-2999(83)90161-9. View Source
• [2] Flavahan NA, McGrath JC. α1-Adrenoceptor activation can increase heart rate directly or decrease it indirectly through parasympathetic activation. Br J Pharmacol. 1981;73(3):593-595. View Source

Vasopressor Potency vs. Phenylephrine

In a comprehensive multi-species comparison, amidephrine mesylate was directly benchmarked against phenylephrine for vasopressor molar potency [1]. In unanesthetized rats, amidephrine demonstrated markedly superior potency: 5.7:1 via intraperitoneal administration and 3.7:1 via oral administration relative to phenylephrine [1]. In anesthetized dogs (i.v.), the potency ratio was approximately 1:0.9 (amidephrine:phenylephrine), and in anesthetized cats (i.v.) it was 1:2.1, indicating species-dependent potency shifts [1]. Critically, in every preparation tested, the duration of pressor action of amidephrine exceeded that of phenylephrine [1]. Additionally, in the renal arterial bed of the dog, amidephrine was 2.5 times more active than phenylephrine as a vasoconstrictor, whereas in the femoral arterial bed phenylephrine was 1.4 times more active, demonstrating a vessel-bed-specific potency inversion not predictable from receptor binding alone [1].

Vasopressor Potency vs Phenylephrine

Head-to-head

Rat i.p.: 5.7:1; Rat p.o.: 3.7:1; longer pressor duration

Supports route-dependent potency comparison

Multi-species; renal vs femoral vessel-bed inversion

Evidence Dimension	Vasopressor molar potency ratio (amidephrine : phenylephrine)
Target Compound Data	Unanesthetized rats i.p.: 5.7:1; Unanesthetized rats p.o.: 3.7:1; Renal vasoconstriction: 2.5× phenylephrine
Comparator Or Baseline	Phenylephrine: defined as 1.0 in each preparation; femoral vasoconstriction: 1.4× amidephrine
Quantified Difference	3.7- to 5.7-fold greater oral/i.p. potency in rats; 2.5-fold greater renal vasoconstriction; consistently longer duration of action
Conditions	Anesthetized dogs (i.v.), anesthetized cats (i.v.), unanesthetized rats (i.p. and p.o.); femoral and renal arterial beds

Why This Matters

Amidephrine's route- and tissue-dependent potency profile provides procurement justification for studies requiring oral or i.p. α1-agonist efficacy where phenylephrine would be substantially less potent, as well as for renal vs. femoral vascular investigations requiring differential vasoconstrictor potency.

• [1] Dungan KW, Lish PM. Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. Int J Neuropharmacol. 1965;4:17-27. Data also reported in: Amidephrine mesylate, a new potent sympathomimetic amine, compared with phenylephrine. Pharmacol Res Commun. Related abstract. View Source

Ingestive Behavior Suppression vs. SK&F-89748

In a direct within-study comparison of systemic α1-adrenoceptor agonists on food and water intake in adult male rats, amidephrine markedly suppressed both food intake (ED₅₀ = 0.49 mg/kg, i.p.) and water intake (ED₅₀ = 0.50 mg/kg, i.p.) with near-equivalent potency across both endpoints [1]. In contrast, SK&F-89748 produced only marginal food intake suppression (ED₅₀ = 0.37 mg/kg) and was substantially less potent at suppressing water intake (ED₅₀ = 0.76 mg/kg), revealing a 1.52-fold divergence in water vs. food suppression potency that was not observed with amidephrine [1]. This demonstrates that amidephrine provides a more balanced and potent dual suppression of ingestive behaviors compared to SK&F-89748, which shows dissociation between its anorectic and antidipsogenic effects [1].

Ingestive Behavior vs SK&F-89748

Head-to-head

ED₅₀ food/water: 0.49/0.50 vs 0.37/0.76 mg/kg i.p.

Supports ingestive endpoint potency comparison

Rat; water/food ED₅₀ ratio 1.02 vs 2.05

Evidence Dimension	Suppression of food and water intake (ED₅₀, i.p.)
Target Compound Data	Amidephrine: Food ED₅₀ = 0.49 mg/kg; Water ED₅₀ = 0.50 mg/kg (ratio water/food = 1.02)
Comparator Or Baseline	SK&F-89748: Food ED₅₀ = 0.37 mg/kg; Water ED₅₀ = 0.76 mg/kg (ratio water/food = 2.05)
Quantified Difference	Amidephrine water/food ED₅₀ ratio 1.02 vs. SK&F-89748 ratio 2.05; amidephrine 1.52-fold more potent for water intake suppression (ED₅₀ 0.50 vs. 0.76 mg/kg)
Conditions	Adult male rats; systemic i.p. injection; doses: amidephrine 0.025–0.10 mg/kg, SK&F-89748 0.01–0.04 mg/kg

Why This Matters

For ingestive behavior studies requiring concurrent and balanced suppression of both food and water intake via α1-adrenoceptor activation, amidephrine is the quantitatively superior choice; SK&F-89748 introduces a confounding endpoint dissociation that complicates interpretation.

• [1] Morien A, McMahon L, Wellman PJ. Effects on food and water intake of the α1-adrenoceptor agonists amidephrine and SK&F-89748. Life Sci. 1993;53(2):169-174. doi:10.1016/0024-3205(93)90664-O. View Source

Hemodynamic Mechanism: Amidephrine vs. B-HT 933

In a controlled hemodynamic comparison in anaesthetized normotensive rats, amidephrine (6 μg/kg bolus + 0.5 μg/min infusion) increased blood pressure by elevating cardiac output through an increase in stroke volume, while simultaneously increasing cardiac output distribution to the kidneys and brain [1]. In sharp contrast, the α2-adrenoceptor agonist B-HT 933 (1 mg/kg bolus + 100 μg/min infusion) raised blood pressure by increasing total peripheral resistance, accompanied by decreased fractional distribution of cardiac output to the heart, liver, and testes [1]. This demonstrates a fundamentally different hemodynamic mechanism of pressor action: amidephrine's α1-mediated increase in stroke volume and cardiac output vs. B-HT 933's α2-mediated peripheral vasoconstriction, providing a clear pharmacological tool for distinguishing α1- from α2-mediated cardiovascular regulation [1].

Hemodynamic Mechanism vs B-HT 933

Head-to-head

Amidephrine: ↑cardiac output; B-HT 933: ↑peripheral resistance

Supports α1- vs α2-mediated pressor pathway differentiation

Anaesthetized rat; microsphere hemodynamics

Evidence Dimension	Mechanism of blood pressure elevation
Target Compound Data	Amidephrine: increased BP via ↑ cardiac output (↑ stroke volume); ↑ distribution to kidneys & brain
Comparator Or Baseline	B-HT 933 (α2-agonist): increased BP via ↑ total peripheral resistance; ↓ distribution to heart, liver, testes
Quantified Difference	Qualitative mechanistic divergence: cardiac output-driven (α1) vs. peripheral resistance-driven (α2) pressor response
Conditions	Anaesthetized normotensive rats; tracer microsphere hemodynamics; amidephrine 6 μg/kg bolus + 0.5 μg/min infusion; B-HT 933 1 mg/kg bolus + 100 μg/min infusion

Why This Matters

Amidephrine serves as the reference α1-agonist for cardiac output-mediated pressor responses, enabling clean mechanistic dissection of α1- vs. α2-adrenoceptor contributions to blood pressure regulation — a capability not provided by mixed-mechanism agonists like phenylephrine.

• [1] MacLean MR, Thomson M, Hiley CR. Pressor effects of the alpha 2-adrenoceptor agonist B-HT 933 in anaesthetized and haemorrhagic rats: comparison with the haemodynamic effects of amidephrine. Br J Pharmacol. 1989;97(2):419-432. doi:10.1111/j.1476-5381.1989.tb11969.x. View Source

α1A/1L-AR Full Agonist Reference Standard

In a preclinical characterization using human recombinant α1-ARs in native and cell-based assays, amidephrine was identified as a selective α1A/1L-AR full agonist, whereas Ro 115-1240 (dabuzalgron) acted as a selective α1A/1L-AR partial agonist [1]. In anaesthetized micropigs and rabbits, the magnitude of intraurethral and arterial pressure increases evoked by Ro 115-1240 was approximately one-third of that produced by amidephrine [1]. In conscious micropigs, urethral tension responses to Ro 115-1240 were again about one-third the magnitude of amidephrine responses [1]. Critically, only amidephrine produced dose-dependent increases in blood pressure and decreases in heart rate; Ro 115-1240 achieved maximum urethral tension without any effect on blood pressure or heart rate, a direct consequence of its partial agonist profile [1]. This positions amidephrine as the full-efficacy reference agonist for α1A/1L-AR-mediated cardiovascular and urethral responses against which partial agonists are calibrated.

α1A/1L-AR Full Agonist Reference

Head-to-head

Urethral tension: ~3× greater than partial agonist Ro 115-1240

Supports full-agonist efficacy calibration

Human recombinant α1-AR; micropig/rabbit

Evidence Dimension	Intrinsic efficacy at α1A/1L-adrenoceptors and in vivo urethral/cardiovascular responses
Target Compound Data	Amidephrine: full agonist at α1A/1L-AR; 100% urethral tension response; dose-dependent BP ↑ and HR ↓
Comparator Or Baseline	Ro 115-1240 (dabuzalgron): partial agonist; ~33% of amidephrine urethral tension; no BP or HR effect
Quantified Difference	~3-fold greater urethral tension with amidephrine; qualitative presence vs. absence of cardiovascular effects (BP ↑, HR ↓)
Conditions	Human recombinant α1-AR cell-based assays; anaesthetized micropigs and rabbits; conscious micropigs

Why This Matters

Amidephrine is the essential full-agonist reference standard for α1A/1L-AR pharmacological studies; without it, partial agonist efficacy cannot be meaningfully benchmarked. Procurement of amidephrine is mandatory for any program developing or profiling α1A/1L-AR ligands.

• [1] Gever JR, O'Yang C, et al. Pharmacological characteristics of Ro 115-1240, a selective alpha1A/1L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU Int. 2004;93(1):162-170. doi:10.1111/j.1464-410x.2004.04577.x. View Source

α1-Adrenoceptor Binding Site Discrimination

In competitive radioligand binding studies using [³H]prazosin against membranes from rat liver, heart, cerebral cortex, and hippocampus, competition curves for amidephrine, oxymetazoline, adrenaline, and YM-12617 were best fit by a two-site binding model, indicating discrimination between distinct α1-adrenoceptor recognition sites [1]. In contrast, butanserine, I-BE 2254, prazosin itself, rauwolscine, and verapamil produced monophasic competition curves, failing to discriminate between these sites [1]. Treatment with chloroethylclonidine (CEC), which irreversibly eliminates low-affinity WB-4101 binding sites, increased the proportion of high-affinity binding sites for both oxymetazoline and amidephrine, whereas binding data for prazosin and adrenaline remained unchanged [1]. This demonstrates that amidephrine possesses a unique ability among α1-agonists to resolve pharmacologically distinct α1-adrenoceptor subpopulations in radioligand binding assays, a property shared only with oxymetazoline and YM-12617 among the tested compounds [1]. Rat submaxillary gland α1-adrenoceptors displayed high affinity for amidephrine, consistent with an α1A-subtype designation [2].

Binding Site Discrimination

Head-to-head

Biphasic [³H]prazosin competition; only 3 of 9 agonists resolved subtypes

Supports receptor subpopulation classification

CEC treatment increased high-affinity sites

Evidence Dimension	Ability to discriminate [³H]prazosin-labeled α1-adrenoceptor binding site subtypes
Target Compound Data	Amidephrine: biphasic competition curve (two-site model); increased high-affinity site proportion after CEC treatment
Comparator Or Baseline	Butanserine, I-BE 2254, prazosin, rauwolscine, verapamil: monophasic competition (single-site model); adrenaline: unchanged by CEC
Quantified Difference	Qualitative: biphasic (two-site discrimination) vs. monophasic (no discrimination); only 3 of 9 compounds tested (amidephrine, oxymetazoline, YM-12617) showed this property
Conditions	[³H]Prazosin binding to rat liver, heart, cerebral cortex, and hippocampus membranes; ± CEC pretreatment

Why This Matters

Amidephrine is one of only three agonists capable of resolving α1-adrenoceptor binding site heterogeneity in radioligand assays, making it indispensable for receptor subclassification studies and for quality control of α1-AR membrane preparations.

• [1] Hanft G, Gross G, et al. Alpha 1-adrenoceptors: the ability of various agonists and antagonists to discriminate between two distinct [3H]prazosin binding sites. J Pharm Pharmacol. 1989;41(10):714-716. doi:10.1111/j.2042-7158.1989.tb06348.x. View Source
• [2] Michel AD, Loury DN, Whiting RL. Identification of a single alpha 1-adrenoceptor corresponding to the alpha 1A-subtype in rat submaxillary gland. Br J Pharmacol. 1989;98(3):883-889. View Source

Amidephrine Hydrochloride: Research & Industrial Applications

α1-AR Subtype Binding Assays

Amidephrine hydrochloride is the agonist of choice for laboratories conducting competitive radioligand binding studies aimed at discriminating α1-adrenoceptor subtypes. As one of only three agonists (alongside oxymetazoline and YM-12617) capable of resolving biphasic [³H]prazosin binding sites [1], amidephrine enables definitive identification of α1A-preferring receptor populations. Its exclusive α1-activity without detectable α2 engagement [2] eliminates the need for supplementary antagonist masking, simplifying assay design and reducing reagent costs. Laboratories standardizing α1-AR membrane preparations or validating novel α1-subtype-selective ligands should maintain amidephrine hydrochloride as a reference full agonist to benchmark both binding discrimination and functional efficacy.

Cardiac Output-Mediated Pressor Studies

For cardiovascular researchers investigating the differential hemodynamic mechanisms of α1- vs. α2-adrenoceptor activation, amidephrine provides a clean α1-selective pressor response driven by increased cardiac output via elevated stroke volume — without the confounding peripheral resistance component characteristic of α2-agonists like B-HT 933 [3]. This mechanistic purity, combined with its resistance to β-blockade (propranolol does not attenuate amidephrine pressor responses) and abolition by the α1-antagonist prazosin [4], makes amidephrine hydrochloride the definitive tool for isolating α1-mediated cardiac and vascular effects in pithed rat, anaesthetized animal, and isolated heart preparations.

Urogenital α1A/1L-AR Full Agonist Standard

Amidephrine inhibits single-pulse field contractions of vas deferens epithelium and prostate with EC₅₀ values of 6.48–6.79 μM (young adult rats) and 6.17–6.18 μM (aged rats), demonstrating tissue-specific functional potency across age groups [5]. Its established role as a full α1A/1L-AR agonist producing maximal urethral tension responses — approximately threefold greater than the partial agonist Ro 115-1240 [6] — positions amidephrine hydrochloride as the indispensable full-efficacy reference for any research program investigating lower urinary tract α1-adrenoceptor pharmacology, including stress urinary incontinence drug discovery and prostatic smooth muscle function studies.

Nasal Decongestant Formulation: Reduced Irritation

For industrial formulation scientists developing topical nasal decongestant products, amidephrine's toxicological profile provides a quantifiable advantage over phenylephrine: amidephrine was described as 'singularly low in irritation potential' and caused no pathologic changes following intranasal administration to rats and rabbits [7], a property directly attributed to its meta-methylsulfonamido substituent which lessens acute irritant effects on mucous membranes relative to phenylephrine's meta-hydroxy group [8]. The compound also demonstrated lower acute systemic toxicity than phenylephrine in mice [7]. These data support amidephrine hydrochloride as a preferred active pharmaceutical ingredient candidate for nasal decongestant products targeting sensitive patient populations where mucosal tolerability is paramount.

Application

Selection Property

Validation Focus

α1-AR subtype binding characterization

Biphasic binding discrimination capability

Subtype-specific binding site resolution

Cardiac output-mediated pressor mechanism studies

α1-selective pressor response profile

Hemodynamic endpoint differentiation

Urogenital α1A/1L-AR efficacy calibration

Full-agonist reference standard efficacy

Urethral tension endpoint benchmarking

Nasal formulation mucosal tolerability profiling

Reported mucosal irritation context

Mucosal irritation endpoint review

• [1] Hanft G, Gross G, et al. Alpha 1-adrenoceptors: the ability of various agonists and antagonists to discriminate between two distinct [3H]prazosin binding sites. J Pharm Pharmacol. 1989;41(10):714-716. doi:10.1111/j.2042-7158.1989.tb06348.x. View Source
• [2] Vizi ES, Ludvig N. (−)-Amidephrine, a selective agonist for α1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-381. doi:10.1016/0014-2999(83)90161-9. View Source
• [3] MacLean MR, Thomson M, Hiley CR. Pressor effects of the alpha 2-adrenoceptor agonist B-HT 933 in anaesthetized and haemorrhagic rats: comparison with the haemodynamic effects of amidephrine. Br J Pharmacol. 1989;97(2):419-432. doi:10.1111/j.1476-5381.1989.tb11969.x. View Source
• [4] Mathy MJ, et al. Selective stimulation of vascular postjunctional alpha-adrenoreceptors by (−)-amidephrine in rats and cats. J Auton Pharmacol. 1983;3(4):249-255. doi:10.1111/j.1474-8673.1983.tb00542.x. View Source
• [5] Amidephrine product data. EC₅₀ values: 6.79-6.48 μM (young adult rat vas deferens epithelium), 6.17-6.18 μM (aged rat vas deferens prostate). MedChemExpress / PeptideDB. View Source
• [6] Gever JR, O'Yang C, et al. Pharmacological characteristics of Ro 115-1240, a selective alpha1A/1L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU Int. 2004;93(1):162-170. doi:10.1111/j.1464-410x.2004.04577.x. View Source
• [7] Weikel JH Jr, Harper KH. Toxicology of amidephrine mesylate, a vasoconstrictor, nasal decongestant. Toxicol Appl Pharmacol. 1972;23(2):328-338. doi:10.1016/0041-008X(72)90099-3. View Source
• [8] Dungan KW, Lish PM. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4:1-16. doi:10.1016/0028-3908(65)90038-9. View Source